Cas no 1588772-95-5 (methyl 2-(1-methylazetidin-2-yl)acetate)

• Product Name: methyl 2-(1-methylazetidin-2-yl)acetate
• CAS No: 1588772-95-5
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• CID: 5272079
• Update Time: 2026-03-09

methyl 2-(1-methylazetidin-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 2-Azetidineacetic acid, 1-methyl-, methyl ester
• methyl 2-(1-methylazetidin-2-yl)acetate

• Inchi： 1S/C7H13NO2/c1-8-4-3-6(8)5-7(9)10-2/h6H,3-5H2,1-2H3
• InChI Key： RFVPSJVBXHQHMN-UHFFFAOYSA-N
• SMILES： N1(C)CCC1CC(OC)=O

Additional information on methyl 2-(1-methylazetidin-2-yl)acetate

Methyl 2-(1-Methylazetidin-2-yl)acetate (CAS No. 1588772-95-5): A Versatile Building Block in Organic Synthesis

Methyl 2-(1-methylazetidin-2-yl)acetate (CAS No. 1588772-95-5) is a specialized organic compound gaining attention in pharmaceutical and fine chemical research. This azetidine derivative serves as a valuable intermediate for synthesizing complex molecules, particularly in drug discovery programs targeting neurological disorders and metabolic diseases.

The growing interest in small ring nitrogen heterocycles like 1-methylazetidine derivatives stems from their unique structural features that influence biological activity. Researchers are particularly focused on how the methyl 2-(1-methylazetidin-2-yl)acetate structure contributes to improved metabolic stability and membrane permeability in drug candidates - key considerations in modern medicinal chemistry.

Recent studies highlight the compound's utility in developing novel kinase inhibitors, with applications in oncology research. The azetidine ring system in methyl 2-(1-methylazetidin-2-yl)acetate provides optimal three-dimensional geometry for target binding, making it particularly valuable in structure-based drug design approaches that dominate current pharmaceutical R&D.

From a synthetic chemistry perspective, methyl 2-(1-methylazetidin-2-yl)acetate offers several advantages. The ester functionality allows for straightforward derivatization, while the 1-methylazetidine moiety introduces desirable conformational constraints. These features explain why searches for "azetidine building blocks for drug discovery" and "methyl 2-(1-methylazetidin-2-yl)acetate suppliers" have increased significantly in chemical databases and procurement platforms.

The compound's stability profile makes it suitable for various organic transformations, including cross-coupling reactions and nucleophilic substitutions. This versatility addresses the pharmaceutical industry's need for diverse chemical scaffolds, as evidenced by growing patent filings incorporating similar azetidine-containing intermediates.

Analytical characterization of methyl 2-(1-methylazetidin-2-yl)acetate typically involves GC-MS, NMR (particularly ¹H and ¹³C), and HPLC methods. These techniques confirm the compound's high purity, essential for its applications in high-value chemical synthesis. The CAS registry number 1588772-95-5 serves as a unique identifier in chemical databases and regulatory documentation.

Current market trends show increasing demand for specialty heterocyclic compounds like methyl 2-(1-methylazetidin-2-yl)acetate, driven by pharmaceutical companies exploring new chemical space. The compound's structural novelty and synthetic utility position it as an important material in fragment-based drug discovery approaches gaining popularity in biotech research.

Environmental and safety considerations for methyl 2-(1-methylazetidin-2-yl)acetate follow standard laboratory chemical handling protocols. While not classified as hazardous under current regulations, proper storage conditions (typically 2-8°C under inert atmosphere) maintain the compound's stability and purity for extended periods.

The synthesis of methyl 2-(1-methylazetidin-2-yl)acetate typically involves multi-step organic transformations starting from commercially available azetidine precursors. Recent process chemistry innovations have improved yields and reduced byproduct formation, making this valuable intermediate more accessible to research laboratories.

Looking forward, methyl 2-(1-methylazetidin-2-yl)acetate and related azetidine derivatives are expected to play increasingly important roles in addressing current challenges in drug development, particularly in achieving optimal pharmacokinetic properties. The compound's unique combination of structural features and synthetic flexibility ensures its continued relevance in cutting-edge pharmaceutical research.